Cas no 733030-55-2 (2-(chloromethyl)-N,N-diethyl-5-methyl-4-oxo-3H,4H-thieno2,3-dpyrimidine-6-carboxamide)

2-(Chloromethyl)-N,N-diethyl-5-methyl-4-oxo-3H,4H-thieno[2,3-d]pyrimidine-6-carboxamide is a specialized heterocyclic compound featuring a thienopyrimidine core with a chloromethyl substituent and a diethylcarboxamide functional group. This structure confers reactivity and potential utility as an intermediate in pharmaceutical and agrochemical synthesis. The chloromethyl group enhances electrophilic reactivity, facilitating further derivatization, while the diethylcarboxamide moiety contributes to solubility and binding interactions. The thienopyrimidine scaffold is known for its bioactivity, making this compound a valuable precursor in the development of biologically active molecules. Its well-defined chemical properties ensure consistent performance in synthetic applications, particularly in medicinal chemistry and material science research.
2-(chloromethyl)-N,N-diethyl-5-methyl-4-oxo-3H,4H-thieno2,3-dpyrimidine-6-carboxamide structure
733030-55-2 structure
Product Name:2-(chloromethyl)-N,N-diethyl-5-methyl-4-oxo-3H,4H-thieno2,3-dpyrimidine-6-carboxamide
CAS No:733030-55-2
MF:C13H16ClN3O2S
MW:313.803040504456
CID:844033
PubChem ID:2452077
Update Time:2025-06-07

2-(chloromethyl)-N,N-diethyl-5-methyl-4-oxo-3H,4H-thieno2,3-dpyrimidine-6-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 2-(CHLOROMETHYL)-N,N-DIETHYL-5-METHYL-4-OXO-3,4-DIHYDROTHIENO[2,3-D]PYRIMIDINE-6-CARBOXAMIDE
    • 2-(chloromethyl)-N,N-diethyl-5-methyl-4-oxo-3H,4H-thieno2,3-dpyrimidine-6-carboxamide
    • 733030-55-2
    • CS-0220886
    • EN300-07795
    • AKOS001059053
    • 2-(chloromethyl)-N,N-diethyl-5-methyl-4-oxo-3H,4H-thieno[2,3-d]pyrimidine-6-carboxamide
    • Z55164293
    • J-506318
    • 2-(chloromethyl)-N,N-diethyl-5-methyl-4-oxo-3H-thieno[2,3-d]pyrimidine-6-carboxamide
    • 2-(Chloromethyl)-N,N-diethyl-1,4-dihydro-5-methyl-4-oxothieno[2,3-d]pyrimidine-6-carboxamide
    • G21440
    • MDL: MFCD04635825
    • Inchi: 1S/C13H16ClN3O2S/c1-4-17(5-2)13(19)10-7(3)9-11(18)15-8(6-14)16-12(9)20-10/h4-6H2,1-3H3,(H,15,16,18)
    • InChI Key: XNPCXDSYEQLGFL-UHFFFAOYSA-N
    • SMILES: ClCC1=NC2=C(C(N1)=O)C(C)=C(C(N(CC)CC)=O)S2

Computed Properties

  • Exact Mass: 313.0651756g/mol
  • Monoisotopic Mass: 313.0651756g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 5
  • Complexity: 439
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 90Ų

2-(chloromethyl)-N,N-diethyl-5-methyl-4-oxo-3H,4H-thieno2,3-dpyrimidine-6-carboxamide Pricemore >>

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